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Compound of Interest

Compound Name: Clobenpropit (dihydrobromide)

Cat. No.: B176934 Get Quote

For researchers and scientists in the dynamic field of drug development, the safe handling and

disposal of chemical compounds is paramount. Clobenpropit dihydrobromide, a potent

histamine H3 receptor antagonist/inverse agonist, requires careful management throughout its

lifecycle in the laboratory. This guide provides essential, step-by-step procedures for its proper

disposal, ensuring the safety of personnel and the environment.

Before handling, it is crucial to consult the Safety Data Sheet (SDS) for Clobenpropit

dihydrobromide. This document outlines the potential hazards and necessary precautions. The

compound should be regarded as hazardous, and appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, must be worn at all times.

Disposal Protocol
The disposal of Clobenpropit dihydrobromide, whether in its solid form or in solution, must

adhere to local, state, and federal regulations for hazardous waste. Under no circumstances

should it be disposed of down the drain or in regular trash.

Step 1: Waste Collection

Solid Waste: Place any unused or expired solid Clobenpropit dihydrobromide into a clearly

labeled, sealed container designated for hazardous chemical waste. This includes any

contaminated items such as weighing papers or disposable spatulas.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b176934?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b176934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Waste: Solutions containing Clobenpropit dihydrobromide should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Aqueous solutions should

not be stored for more than one day.[1] Due to its solubility in organic solvents like ethanol

and DMSO, any such solutions must also be treated as hazardous waste.[1]

Step 2: Labeling

Properly label the hazardous waste container with the full chemical name, "Clobenpropit

dihydrobromide," the concentration (if in solution), and any other components of the mixture.

Include the appropriate hazard symbols as indicated in the SDS.

Step 3: Storage

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials, as outlined in the SDS. The storage area should be cool and well-

ventilated.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for the pickup and proper disposal of the

hazardous waste. These professionals are trained in handling and disposing of such materials

in accordance with all regulations.

Key Safety and Handling Data
For quick reference, the following table summarizes key quantitative data for Clobenpropit

dihydrobromide.
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Property Value Source

Molecular Weight 470.65 g/mol [2]

Solubility in Water 20 mg/mL [1]

Solubility in DMSO 30 mg/mL [1]

Solubility in Ethanol 2.5 mg/mL [1]

Storage Temperature Store at room temperature. [2]

Disposal Workflow
The following diagram illustrates the logical workflow for the safe disposal of Clobenpropit

dihydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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